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Compound of Interest

Compound Name: Z-Gln-ONp

CAS No.: 7763-16-8

Cat. No.: B554407

Get Quote

For the researcher engaged in the precise assembly of peptides, benzyloxycarbonyl-L-

glutamine p-nitrophenyl ester, commonly abbreviated as Z-Gln-ONp, represents a cornerstone

reagent. It is an N-terminally protected amino acid activated at its C-terminus, engineered for

the specific and efficient incorporation of a glutamine residue into a growing peptide chain.

The molecule's design is a classic example of strategic chemical synthesis. The

benzyloxycarbonyl (Z) group, pioneered by Bergmann and Zervas, provides robust, yet

removable, protection for the α-amino group, preventing unwanted self-polymerization.[1]

Simultaneously, the p-nitrophenyl (ONp) ester transforms the carboxyl group into a highly

reactive site, primed for nucleophilic attack by the free amino group of another amino acid or

peptide fragment.[2] This "active ester" methodology is a fundamental tactic in solution-phase

peptide synthesis, offering a reliable balance of reactivity and stability, minimizing the risk of

side reactions that can plague other coupling methods.[2] This guide provides a detailed

examination of Z-Gln-ONp, from its core properties to its practical application, grounded in the

principles of synthetic peptide chemistry.
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The efficacy and handling of a synthetic reagent are dictated by its physical and chemical

properties. Z-Gln-ONp is typically supplied as a stable, crystalline solid, facilitating its storage

and accurate measurement. A summary of its key identifiers and properties is provided below.

Property Value Reference(s)

CAS Number 7763-16-8 [3]

Molecular Formula C₁₉H₁₉N₃O₇ [3]

Molecular Weight 401.37 g/mol [4]

Appearance Crystalline solid / Powder [5]

Melting Point

Data not consistently reported.

The precursor, Z-Gln-OH, has

a melting point of 134-138 °C.

Solubility

Expected to be soluble in

common polar aprotic solvents

used for peptide synthesis

such as Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO), and Tetrahydrofuran

(THF). A related compound,

Phenylacetyl L-glutamine, is

soluble in DMSO and DMF at

~30 mg/mL.

[2][5]

Storage

Store sealed in a dry, cool

environment (2-8°C is

recommended).

[4]

Chemical Structure Visualization
The structure of Z-Gln-ONp is defined by three key functional domains: the N-terminal Z-

protecting group, the central L-glutamine residue, and the C-terminal p-nitrophenyl active ester.

Caption: Functional domains of the Z-Gln-ONp molecule.
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Mechanism of Action: The Active Ester Pathway
The utility of Z-Gln-ONp is rooted in the electron-withdrawing nature of the p-nitrophenyl group.

This effect polarizes the ester's carbonyl carbon, rendering it highly electrophilic and

susceptible to nucleophilic attack. This is the core principle of the "active ester" method of

peptide bond formation.[2]

The coupling reaction proceeds via a bimolecular nucleophilic acyl substitution mechanism:

Nucleophilic Attack: The free α-amino group of the incoming amino acid ester (the

nucleophile) attacks the activated carbonyl carbon of Z-Gln-ONp.

Tetrahedral Intermediate Formation: This attack forms a transient, high-energy tetrahedral

intermediate.

Leaving Group Departure: The intermediate collapses, reforming the carbonyl double bond

and expelling the p-nitrophenoxide anion. The p-nitrophenoxide is an excellent leaving group

due to its stability, which is enhanced by resonance delocalization of the negative charge

across the nitro group.

Proton Transfer: The liberated p-nitrophenoxide typically abstracts a proton from the newly

formed, protonated peptide bond to yield the neutral dipeptide and the p-nitrophenol

byproduct.
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Caption: Reaction mechanism for peptide coupling using Z-Gln-ONp.
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Experimental Application & Protocols
The following sections provide field-proven insights into the synthesis and use of Z-Gln-ONp.

Synthesis of Z-Gln-ONp Reagent
The reagent itself is typically prepared from its corresponding N-protected carboxylic acid, Z-

Gln-OH, through esterification with p-nitrophenol. A common and effective method utilizes a

carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to facilitate the

dehydration reaction.[2]

Z-Gln-OH

Z-Gln-ONp

p-Nitrophenol DCC
(Coupling Agent)

Activates

Anhydrous Solvent
(e.g., Ethyl Acetate)

Dicyclohexylurea (DCU)
(Precipitated Byproduct)

Generates

Click to download full resolution via product page

Caption: Workflow for the synthesis of the Z-Gln-ONp reagent.

Causality: DCC activates the carboxylic acid of Z-Gln-OH, forming a highly reactive O-

acylisourea intermediate. This intermediate is rapidly intercepted by the hydroxyl group of p-

nitrophenol to form the desired ester. The reaction drives to completion due to the formation of

the highly stable and insoluble dicyclohexylurea (DCU) byproduct, which precipitates from

common organic solvents and can be removed by simple filtration.

Protocol: Dipeptide Synthesis using Z-Gln-ONp
This protocol describes a representative procedure for the solution-phase coupling of Z-Gln-
ONp with a generic C-terminally protected amino acid, Glycine methyl ester (H-Gly-OMe), to
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form the dipeptide Z-Gln-Gly-OMe.

Materials:

Z-Gln-ONp (1.0 eq)

Glycine methyl ester hydrochloride (H-Gly-OMe·HCl) (1.05 eq)

Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.05 eq)

Anhydrous Dimethylformamide (DMF)

Ethyl Acetate (EtOAc)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Methodology:

Amine Free-Basing (Self-Validation Step 1):

Dissolve H-Gly-OMe·HCl (1.05 eq) in anhydrous DMF.

Cool the solution to 0 °C in an ice bath.

Add TEA or DIEA (1.05 eq) dropwise while stirring. Stir for 15-20 minutes at 0 °C.

Rationale: The starting amino acid is often stored as a stable hydrochloride salt. A tertiary

amine base is required to neutralize the salt and generate the free, nucleophilic α-amino

group necessary for the coupling reaction. Performing this step at 0 °C minimizes potential

side reactions.

Coupling Reaction (Core Step):
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In a separate flask, dissolve Z-Gln-ONp (1.0 eq) in a minimal amount of anhydrous DMF.

Add the Z-Gln-ONp solution to the cold, stirring solution of the free-based amino ester

from Step 1.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Rationale: The reaction is monitored for completion. The bright yellow color of the p-

nitrophenolate anion is a useful visual indicator that the reaction is proceeding. Progress

can be more accurately tracked by Thin Layer Chromatography (TLC), monitoring the

consumption of the Z-Gln-ONp starting material.

Workup and Extraction (Purification Phase):

Remove the DMF solvent under high vacuum (rotary evaporation).

Dissolve the resulting residue in a large volume of Ethyl Acetate (EtOAc).

Transfer the EtOAc solution to a separatory funnel.

Wash the organic layer sequentially with:

1 M HCl (2x) - Removes unreacted tertiary base.

Saturated NaHCO₃ (3x) - Removes the acidic p-nitrophenol byproduct. The aqueous

layer will often turn yellow.

Water (1x)

Brine (1x) - Initiates the drying process by removing bulk water.

Rationale: This aqueous workup is a critical self-validating system. Each wash is designed

to selectively remove specific impurities (excess base, acidic byproduct), leaving the

desired neutral dipeptide in the organic phase.

Drying and Isolation:

Dry the washed organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter to remove the drying agent.

Evaporate the solvent under reduced pressure to yield the crude protected dipeptide,

which can be further purified by recrystallization or column chromatography if necessary.

Rationale: Complete removal of water is essential before solvent evaporation to obtain a

clean, solid product and prevent potential hydrolysis upon storage.

Safety & Handling
As a senior scientist, ensuring laboratory safety is paramount. While a specific, comprehensive

Safety Data Sheet (SDS) for Z-Gln-ONp is not consistently available across all suppliers,

prudent laboratory practices for handling activated amino acid derivatives should be strictly

followed.

Engineering Controls: Handle the solid and all solutions in a certified chemical fume hood to

avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

glasses with side shields, and nitrile gloves.

Handling: Avoid direct contact with skin and eyes. Do not ingest. In case of accidental

exposure, rinse the affected area thoroughly with water and seek medical advice.[6]

Disposal: Dispose of chemical waste in accordance with institutional, local, and national

regulations. The p-nitrophenol byproduct is toxic and should be disposed of in a designated

hazardous waste container.

Conclusion
Benzyloxycarbonyl-L-glutamine p-nitrophenyl ester is a highly effective and reliable reagent for

the targeted incorporation of L-glutamine in peptide synthesis. Its design leverages the stability

of the Z-protecting group and the controlled reactivity of the p-nitrophenyl active ester. By

understanding the underlying mechanism of action and employing robust, self-validating

protocols, researchers can confidently utilize Z-Gln-ONp to construct complex peptide targets

with high fidelity and yield, advancing programs in drug discovery and biochemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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